3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1-one

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: spiro[3,4-dihydronaphthalene-2,4'-piperidine]-1-one
• InChI: InChI=1S/C14H17NO/c16-13-12-4-2-1-3-11(12)5-6-14(13)7-9-15-10-8-14/h1-4,15H,5-10H2
• InChI Key: UFTZAIGLEUTKQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)C(=O)C3=CC=CC=C31

Description

3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1-one is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.84 g (6.4 mmoles) ethyl 3,4-dihydro-1-oxospiro[naphthalene-2(1H), 4'piperidine] in 32 ml ethanol and 16 ml of 50% potassium hydroxide solution was heated at reflux for 18 hours. The solution was concentrated in vacuo to remove ethanol and the aqueous residue was extracted with 3×40 ml ether. The combined organic extracts were extracted with 2×40 ml 3N hydrochloric acid. The combined aqueous extracts were made basic with 10N sodium hydroxide and extracted with 3×75 ml ether. The combined organic extracts were washed with 20 ml water and brine, dried, and the solvent was removed in vacuo to give 1.07 g (78%) product as an oil;